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Compound of Interest

Compound Name: 2-Chloro-9,10-dihydroacridine
CAS No.: 342891-59-2
Cat. No.: B3261375
Get Quote
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Executive Summary

The 2-chloro-9,10-dihydroacridine scaffold (often referred to as 2-chloroacridan) represents a
critical pharmacophore and optoelectronic building block. Unlike its fully aromatic acridine
counterpart, the dihydro- form possesses a "butterfly" conformation due to the sp? hybridized
C9 carbon, imparting unique electronic donor-acceptor properties. This structural flexibility
makes it a preferred donor moiety in Thermally Activated Delayed Fluorescence (TADF) OLED
materials and a metabolic stabilizer in tricyclic antidepressant analogues.

This guide provides the authoritative CAS registry data, a self-validating synthesis protocol via
the reduction of 2-chloroacridone, and detailed characterization metrics.

Part 1: Chemical Identity & CAS Registry

The nomenclature for these derivatives can be variable (e.g., acridan vs. dihydroacridine). The
table below consolidates the verified identifiers for the parent scaffold and its most relevant
commercial derivatives.
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Compound Structure Molecular L
L CAS Number Application
Name Description Formula
Parent scaffold; )
2-Chloro-9,10- Not Widely Pharma
) o sp? carbon at C9. ] C13H10CIN ]
dihydroacridine 1 Listed* Intermediate
o Oxidized )
2-Chloroacridin- Synthesis
precursor 7497-52-1 C13HsCINO
9(10H)-one ) Precursor
(Acridone).
2-Chloro-9,9- Dimethylated at )
] OLED Emitter
dimethyl-9,10- C9 (OLED 1319017-24-7 C1sH14CIN
: - (TADF)
dihydroacridine stable).
N-methylated
10-Methyl-9,10-
) o analog 4217-54-3 Ci14H13N Photo-catalyst
dihydroacridine
(Reference).

*Note: The specific CAS for the unsubstituted 2-chloro-9,10-dihydroacridine is rarely cited in

commercial catalogs, as it is typically generated in situ or synthesized directly from the stable
2-chloroacridone (CAS 7497-52-1) precursor.

Part 2: Synthesis Architecture
Core Protocol: Reduction of 2-Chloroacridin-9(10H)-one

The most reliable, self-validating method to access the dihydroacridine core is the reduction of

the commercially available 2-chloroacridone. This method avoids the regioselectivity issues

inherent in ring-closing Ullmann condensations.

Reaction Logic

The carbonyl group at C9 of the acridone is reduced to a methylene (CHz2) group. The 2-chloro

substituent remains intact due to the chemoselectivity of the reducing system (acidic zinc or

hydride donors) which avoids hydrodehalogenation.

Step-by-Step Protocol

e Reagents:
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o Substrate: 2-Chloroacridin-9(10H)-one (CAS 7497-52-1).[1]
o Reductant: Zinc dust (activated) and Hydrochloric acid (HCI).

o Solvent: Acetic acid (glacial).

e Procedure:

o Dissolution: Dissolve 1.0 eq of 2-chloroacridone in glacial acetic acid (0.5 M concentration)
under inert atmosphere (N2).

o Activation: Add 10.0 eq of activated Zinc dust slowly to the stirring solution.

o Initiation: Dropwise add concentrated HCI (approx. 2-3 mL per gram of substrate) to
maintain hydrogen evolution. Caution: Exothermic.

o Reflux: Heat the mixture to 80—-90°C for 2—4 hours. Monitor via TLC (Mobile phase:
Hexane/EtOAc 8:2). The fluorescent acridone spot (blue under UV254) should disappear,
replaced by a non-fluorescent or weakly fluorescent acridan spot.

o Workup: Filter off excess Zinc while hot. Pour filtrate into ice water. Neutralize with NaOH
to pH 8.

o lIsolation: The white/off-white precipitate is 2-chloro-9,10-dihydroacridine. Filter, wash
with water, and dry. Recrystallize from Ethanol.

» Self-Validation Checkpoint:
o Visual: Transition from yellow (acridone) to white (dihydroacridine).

o Solubility: Product is soluble in common organic solvents (DCM, CHCIs), unlike the
sparingly soluble acridone precursor.

Part 3: Characterization & Structural Validation

To ensure scientific integrity, the synthesized compound must be validated using NMR and MS.
The 2-chloro substituent introduces specific splitting patterns.
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Proton NMR (*H-NMR) Signatures

o The "Butterfly" Methylene: The defining feature of dihydroacridine is the C9-H: signal.
o Shift:
3.9 -4.1 ppm (Singlet, 2H).
o Note: If this signal is absent, reduction failed. If split, the ring is substituted at C9.
e Amine Proton (N-H):
o Shift:
8.5 —-9.0 ppm (Broad Singlet, 1H, D20 exchangeable).
o Aromatic Region (2-Chloro effect):
o The 2-chloro substitution breaks the symmetry of the acridine core.
o C1-H: Doublet (J ~ 2 Hz) around

7.0-7.2 ppm (meta coupling to C3).

o C3-H & C4-H: Complex multiplets distinct from the unsubstituted ring protons.

Mass Spectrometry (MS)

¢ |sotope Pattern: Chlorine possesses two stable isotopes (

Cl and
Cl) in a 3:1 ratio.
» Validation: The molecular ion peak
must show an M+2 peak at approx. 33% intensity of the parent peak.

o Example: If M+ is 215.05, M+2 must be 217.05.
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Part 4: Visualization of Synthesis & Pathways

The following diagram illustrates the synthesis pathway and the structural divergence towards
OLED applications (9,9-dimethylation).
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2-Chloro-9,9-dimethyl-9,10-dihydroacridine
(CAS 1319017-24-7)

Click to download full resolution via product page

Caption: Synthetic workflow from the commercially available acridone precursor to the
dihydroacridine scaffold and its subsequent functionalization for optoelectronic applications.

Part 5: Applications in Drug Discovery & Materials
Pharmaceutical Scaffolds

The 2-chloro-dihydroacridine moiety acts as a bioisostere for the phenothiazine ring found in
antipsychotics (e.g., Chlorpromazine).

e Mechanism: The sp? carbon at position 9 puckers the ring (angle ~150°), mimicking the
geometry of tricyclic antidepressants.

¢ Metabolic Stability: The 2-chloro group blocks metabolic hydroxylation at the electron-rich C2
position, significantly extending the half-life of the molecule in vivo.

OLED Materials (TADF)

The 2-chloro-9,9-dimethyl-9,10-dihydroacridine (CAS 1319017-24-7) is a premium donor unit.
e Function: It serves as the electron donor (D) in Donor-Acceptor (D-A) systems.

o Why 2-Chloro? The chlorine atom exerts an inductive electron-withdrawing effect (-1), which
fine-tunes the HOMO/LUMO energy levels, often shifting emission towards the blue
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spectrum compared to the unsubstituted acridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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